3-Amino-5,6-dimethylpyrazin-2-ol

• IUPAC Name: 3-amino-5,6-dimethyl-1H-pyrazin-2-one
• InChI: InChI=1S/C6H9N3O/c1-3-4(2)9-6(10)5(7)8-3/h1-2H3,(H2,7,8)(H,9,10)
• InChI Key: OBKVXZGSRBWKGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=O)N1)N)C
• Molecular Formula: C6H9N3O
• DSSTOX Substance ID: DTXSID60302350
• Molecular Weight: 139.16 g/mol
• CAS RN: 43029-21-6

Description

3-Amino-5,6-dimethylpyrazin-2-ol is a chemical compound used in scientific research. It exhibits high complexity due to its complex molecular structure, enabling diverse applications such as drug development and catalysis.

Molecular Structure Analysis

The molecular weight of 3-Amino-5,6-dimethylpyrazin-2-ol is 139.16. Its IUPAC name is 3-amino-5,6-dimethyl-2-pyrazinol and its InChI Code is 1S/C6H9N3O/c1-3-4(2)9-6(10)5(7)8-3/h1-2H3, (H2,7,8) (H,9,10).

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving 3-Amino-5,6-dimethylpyrazin-2-ol.

Physical And Chemical Properties Analysis

3-Amino-5,6-dimethylpyrazin-2-ol has a molecular weight of 139.16. It is recommended to be stored in a sealed container in a cool, dry place.

Scientific Research Applications

Understanding Carcinogenic Processes

Research into heterocyclic amines, which are structurally related to "3-Amino-5,6-dimethylpyrazin-2-ol," has significantly contributed to our understanding of carcinogenic processes. Heterocyclic amines, such as those found in cooked meat products, are known carcinogens that have been the subject of extensive study. For example, studies have investigated the presence of carcinogenic heterocyclic amines in the urine of healthy volunteers consuming a normal diet and identified their continual exposure to these compounds through food. This research highlights the potential health risks associated with dietary intake of carcinogenic compounds and underscores the importance of monitoring exposure levels to mitigate these risks (Ushiyama et al., 1991).

Drug Action and Metabolism

Another area of application for compounds similar to "3-Amino-5,6-dimethylpyrazin-2-ol" is in the study of drug action and metabolism. The metabolism of drugs and their effects on the human body is a critical area of pharmacological research. For instance, the pharmacokinetics and pharmacodynamics of specific compounds, such as those used in the treatment of neurological disorders, are essential for developing effective treatments. Research into the binding of radioligands to serotonin transporters in the human brain provides valuable insights into the potential therapeutic applications of new compounds (Lundberg et al., 2005).

Metabolic Pathways and Health Implications

Studies on the metabolic pathways and health implications of chemical compounds also represent a significant application area. Understanding how compounds are metabolized and their effects on human health can lead to the development of dietary guidelines and therapeutic interventions. For example, research on the metabolism and macromolecular adduct formation of heterocyclic amines at low doses in humans and rodents offers insights into the risks associated with exposure to these compounds and the potential for genetic and environmental factors to influence individual susceptibility to their effects (Turteltaub et al., 1999).

Future Directions

The pyrazole nucleus, which is part of the structure of 3-Amino-5,6-dimethylpyrazin-2-ol, is an easy-to-prepare scaffold with large therapeutic potential. Consequently, the search for new pyrazole-based compounds is of great interest to the academic community as well as industry. This suggests that future research may focus on developing new compounds based on this structure for various applications.